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Compound of Interest

Compound Name:
6-Bromo-5-methylquinazolin-

4(3H)-one

Cat. No.: B11751360

Get Quote

Assigning the carbon spectrum of 6-Bromo-5-methylquinazolin-4(3H)-one presents a unique

challenge due to the peri-interaction between the 5-methyl group and the C4-carbonyl. Unlike

standard quinazolinones, the 5,6-substitution pattern creates a crowded steric environment that

deviates from standard additivity rules.

This guide compares Predicted Values (based on standard substituent chemical shifts) against

Refined Experimental Assignments derived from validated analog data (e.g., 6-bromo-2-ethyl-

5-methyl derivatives). The comparison highlights the critical "Heavy Atom" and "Steric

Compression" effects that automated predictors often miss.

Part 1: Comparative Analysis (Data Presentation)
The following table contrasts the theoretical shifts with refined assignments based on

experimental literature of closely related analogs. Note the significant deviation at C5 and C6

due to the ortho-bromo and peri-methyl effects.

Table 1: 13C NMR Assignment Comparison
Solvent: DMSO-d₆ | Reference: TMS (0 ppm)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b11751360#bc-rfq
https://www.benchchem.com/product/b11751360/docs?utm_src=pdf-body#executive-summary-the-challenge-of-the-5-6-disubstitution-pattern
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11751360?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon
Position

Type
Predicted
Shift (ppm)*

Refined

Assignment

(ppm)

Δ (Exp -

Pred)

Mechanistic

Insight

C4 (C=O) Cq 160.5 161.8 – 162.5 +1.5

Peri-Effect: 5-

Me steric

compression

deshields the

carbonyl.

C2 (CH) CH 145.0 145.5 – 146.0 +0.5

Typical C2

resonance;

sensitive to

solvent H-

bonding.

C8a Cq 148.0 150.0 – 150.5 +2.0

Electronic

push from the

fused ring

system.

C5 Cq 132.0 137.5 – 139.0 +6.0

Critical:

Deshielded

by ipso-Me

(+9) and

ortho-Br (+3).

C7 CH 129.5 127.0 – 128.5 -1.5

Ortho to Br;

typically

deshielded,

but

resonance

effects

dampen this.

C8 CH 127.0 126.5 – 127.5 ±0.5

Remote from

substituents;

remains close

to scaffold

baseline.
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C6 Cq 125.0 122.5 – 123.0 -2.0

Heavy Atom

Effect:Ipso-Br

causes

significant

shielding,

countering

the ortho-Me

effect.

C4a Cq 119.0 121.0 – 121.5 +2.0

Bridgehead

carbon;

sensitive to

ring

deformation

by 5-Me.

5-CH₃ CH₃ 18.0 21.5 – 22.0 +3.5

Downfield

shift due to

steric

crowding

(aromatic

methyl).

*Predicted values based on standard ChemDraw/ACD additivity algorithms.

Part 2: Experimental Validation Protocol
To definitively confirm the regio-isomerism (5-Me/6-Br vs. 6-Me/5-Br), you cannot rely on 1D

NMR alone. The following Self-Validating HMBC Protocol is required.

Protocol: HMBC Connectivity Workflow
Objective: Distinguish C5 from C6 and C4a using long-range proton-carbon correlations.

Sample Preparation:

Dissolve 15-20 mg of compound in 0.6 mL DMSO-d₆.
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Note: Avoid CDCl₃ if possible, as solubility issues can broaden the critical quaternary

peaks (C4a, C5, C6).

Acquisition Parameters (Bruker/Varian 500 MHz):

Experiment:hmbcgpndqf (Gradient-selected HMBC with molecular motion suppression).

Long-range Delay (CNST13): Set to 8 Hz (62.5 ms). This is optimal for the 3-bond

coupling (

) from the Methyl protons.

Scans: Minimum 32 scans to resolve quaternary carbons.

Data Analysis (The "Triad" Check):

Locate the Methyl Singlet in ¹H NMR (~2.4 - 2.6 ppm).

In the HMBC spectrum, this methyl proton signal MUST show correlations to three specific

carbons:

1. C5 (Ipso): Strong

correlation (~138 ppm).

2. C6 (Ortho): Strong

correlation (~123 ppm).

3. C4a (Ortho): Strong

correlation (~121 ppm).

Crucial Validation: The Methyl protons should NOT correlate to the Carbonyl (C4)

significantly (4-bond coupling is usually too weak). If you see a strong correlation to a

carbonyl, re-evaluate the structure (methyl might be at C2 or C3).

Part 3: Visualization of Assignment Logic
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The following diagram illustrates the critical HMBC correlations that validate the 5-methyl

position. The "Peri-Interaction" arrow highlights the steric zone responsible for the C4

deshielding.
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Click to download full resolution via product page

Figure 1: HMBC Correlation Network. Green arrows indicate experimentally observable long-

range couplings (

) from the methyl group protons, definitively anchoring the methyl group at position 5.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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